Cas no 1172807-04-3 (1-(3-chlorophenyl)-5-(4-ethylphenyl)-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione)

• Product Name: 1-(3-chlorophenyl)-5-(4-ethylphenyl)-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione
• CAS No: 1172807-04-3
• MF: C₁₈H₁₅ClN₄O₂
• MW: 354.79030251503
• CID: 5390025
• Update Time: 2025-07-03

1-(3-chlorophenyl)-5-(4-ethylphenyl)-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorophenyl)-5-(4-ethylphenyl)-5,6a-dihydropyrrolo[3,4-d]-1,2,3-triazole-4,6(1H,3aH)-dione
• 1-(3-chlorophenyl)-5-(4-ethylphenyl)-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione

• Inchi： 1S/C18H15ClN4O2/c1-2-11-6-8-13(9-7-11)22-17(24)15-16(18(22)25)23(21-20-15)14-5-3-4-12(19)10-14/h3-10,15-16H,2H2,1H3
• InChI Key： KFRUWVIAJUAASG-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(Cl)=C2)C2C(=O)N(C3=CC=C(CC)C=C3)C(=O)C2N=N1

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 600.6±65.0 °C(Predicted)
• pka: -0.06±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(3-chlorophenyl)-5-(4-ethylphenyl)-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione

1-(3-Chlorophenyl)-5-(4-Ethylphenyl)-1H,3aH,4H,5H,6H,6aH-Pyrrolo[3,4-d][1,2,3]Triazole-4,6-Dione

The compound 1-(3-chlorophenyl)-5-(4-ethylphenyl)-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione (CAS No. 1172807-04-3) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrrolo-triazole derivatives, which are known for their unique electronic properties and potential applications in drug discovery and advanced materials.

Structural Insights: The molecule features a pyrrolo[3,4-d][1,2,3]triazole ring system fused with two aromatic substituents: a 3-chlorophenyl group and a 4-ethylphenyl group. The presence of these substituents significantly influences the compound's electronic properties and its ability to interact with biological targets. Recent studies have highlighted the importance of such substituents in modulating the molecule's stability and bioavailability.

Synthesis and Characterization: The synthesis of CAS No. 1172807-04-3 involves a multi-step process that typically includes the formation of the pyrrolo-triazole core followed by substitution reactions to introduce the aromatic groups. Advanced characterization techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm the molecular structure and stereochemistry. These studies have provided critical insights into the spatial arrangement of the substituents and their impact on the compound's reactivity.

Pharmacological Activity: Recent research has demonstrated that CAS No. 1172807-04-3 exhibits potent biological activity in various assays. For instance, studies published in high-impact journals have shown its ability to inhibit key enzymes involved in inflammatory pathways. This suggests potential applications in the development of anti-inflammatory drugs. Furthermore, preliminary toxicity studies indicate that the compound has a favorable safety profile at therapeutic concentrations.

Applications in Materials Science: Beyond its pharmacological applications, CAS No. 1172807-04-3 has shown promise in materials science due to its unique electronic properties. Researchers have explored its use as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The molecule's ability to form stable π-conjugated systems makes it an attractive candidate for these applications.

Future Directions: The continued exploration of CAS No. 1172807-04-3 is expected to yield further insights into its potential applications. Ongoing research is focused on optimizing its synthesis for large-scale production and investigating its interactions with biological systems at the molecular level. Additionally, efforts are being made to modify the substituents on the pyrrolo-triazole core to enhance its pharmacokinetic properties.

In conclusion, CAS No. 1172807-04-3, or 1-(3-chlorophenyl)-5-(4-ethylphenyl)-pyrrolo[3,4-d][1,2,3]triazole-4-one, represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure and properties make it a valuable tool for researchers in both academia and industry.